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Compound of Interest

Compound Name: GoSlo-SR-5-69

Cat. No.: B2989940

Essential Safety and Handling Guide for GoSlo-
SR-5-69

This document provides immediate and essential safety, logistical, and operational guidance for
researchers, scientists, and drug development professionals handling GoSlo-SR-5-69.
Adherence to these procedures is crucial for ensuring laboratory safety and maintaining the
integrity of your research.

Immediate Safety and Handling Protocols

GoSlo-SR-5-69 is a potent activator of large-conductance Ca2+-activated K+ (BK) channels.[1]
[2] While the Safety Data Sheet (SDS) from a supplier indicates that it is not classified as a
hazardous substance or mixture, it is imperative to handle all laboratory chemicals with a high
degree of caution.[3] The following protocols outline best practices for the safe handling,
storage, and disposal of this compound.

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment is the most critical barrier against
potential exposure. The following PPE is mandatory when handling GoSlo-SR-5-69 in solid or
solution form:
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Protection Type

Specific Equipment

Standard/Notes

Eye/Face Protection

Chemical safety goggles or
safety glasses with side
shields. A face shield is
recommended when there is a

potential for splashing.

Must meet OSHA 29 CFR
1910.133 or European
Standard EN166 regulations.

Skin Protection

Chemical-resistant nitrile
gloves. A lab coat must be

worn to prevent skin exposure.

Gloves should be inspected for
integrity before each use and
removed using the proper
technique to avoid skin

contamination.

Respiratory Protection

Not generally required under
normal handling conditions in a
well-ventilated area. If
weighing or handling the
powder where dust may be
generated, a NIOSH-approved
N95 respirator is

recommended.

Ensure proper fit and use in
accordance with institutional

and regulatory guidelines.

Hand Hygiene

Wash hands thoroughly with
soap and water after handling
the compound and before

leaving the laboratory.

Do not rely on hand sanitizer
alone for chemical

decontamination.

First Aid Measures

In the event of accidental exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek prompt medical attention.[3]

Remove all contaminated clothing and shoes.[3]
) Wash the affected area thoroughly with soap
Skin Contact ) o
and water for at least 15 minutes.[3] If irritation

persists, seek medical attention.

Move the individual to fresh air immediately.[3] If

breathing is difficult, provide oxygen. If breathing

Inhalation
has stopped, administer artificial respiration.[3]
Seek immediate medical attention.
Do NOT induce vomiting.[3] Wash out the mouth
with water and provide the individual with water
Ingestion to drink.[3] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Operational and Disposal Plans

A systematic approach to the handling and disposal of GoSlo-SR-5-69 will minimize risks and
ensure a safe laboratory environment.

Storage and Handling

» Storage: Store GoSlo-SR-5-69 at room temperature in a tightly sealed container.[1]

» Handling: All handling of the solid compound and preparation of solutions should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood, to
minimize the risk of inhalation. Avoid the formation of dust.

Preparation of Stock Solutions

GoSlo-SR-5-69 is soluble in DMSO up to 100 mM.[1] When preparing stock solutions, it is
crucial to use the batch-specific molecular weight found on the product vial or Certificate of
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Analysis for accurate calculations.

Disposal Plan

All waste containing GoSlo-SR-5-69 should be treated as chemical waste and disposed of in
accordance with local, state, and federal regulations. Do not dispose of this compound down
the drain. Collect all liquid and solid waste in appropriately labeled hazardous waste containers
for pickup by your institution's environmental health and safety department.

Quantitative Data Summary

The following table summarizes the key quantitative properties of GoSlo-SR-5-69.

Property Value Source
Molecular Weight 470.47 g/mol [1]
Formula C24H19N2NaOsS [1]
Purity >98% (by HPLC)

CAS Number 1363419-31-1 [11[3]
ECso 251 nM [1](2]
Solubility Soluble to 100 mM in DMSO [1]
AVl -104 mV [11[2]

Experimental Protocol: Assessing BK Channel
Activation

The following is a detailed methodology for a key experiment to assess the effect of GoSlo-SR-
5-69 on large-conductance Caz*-activated K+ (BK) channels, based on published research.[4]

o Cell Preparation: Isolate rabbit bladder smooth muscle cells (RBSMC) by enzymatic
digestion and plate them in 35 mm Petri dishes.

o Electrophysiology Setup: Perform experiments at 37°C using an excised inside-out patch-
clamp configuration.
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e Solutions: Use symmetrical K* solutions (pH 7.2) containing 140 mM KCI, 10 mM Glucose,
and 10 mM HEPES. Use either 1 mM EGTA for [Ca2*] < 100 nM or 1 mM HEDTA for [Ca2*] >
300 nM.

o Data Acquisition: Hold excised patches of RBSMC at -60 mV. Evoke BK channel currents
using voltage ramps of 100 mV/sec.

o Compound Application: Apply increasing concentrations of GoSlo-SR-5-69 to the cytosolic
face of the membrane patch to determine its effect on the half-maximal activation voltage
(V1/2).

Visualizations
Safe Handling Workflow for GoSlo-SR-5-69
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Safe Handling Workflow for GoSlo-SR-5-69
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Caption: A workflow diagram illustrating the key steps for the safe handling of GoSlo-SR-5-69.
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Signaling Pathway: GoSlo-SR-5-69 Mechanism of Action

GoSlo-SR-5-69 as a BK Channel Activator

GoSlo-SR-5-69

binds and activates

BK Channel

Increased Channel Opening

K+ Efflux

Membrane Hyperpolarization

Click to download full resolution via product page

Caption: A diagram illustrating the signaling pathway of GoSlo-SR-5-69 as a BK channel
activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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